Cas no 2229680-71-9 (2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol
• CAS No: 2229680-71-9
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6369552
• PubChem ID: 165757095
• Update Time: 2025-07-18

2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol
• EN300-1800276
• [2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropyl]methanol
• 2229680-71-9

• Inchi： 1S/C11H20O/c1-4-5-6-7-11(9-12)8-10(11,2)3/h6-7,12H,4-5,8-9H2,1-3H3/b7-6+
• InChI Key： QXWZLGBVDIEVSJ-VOTSOKGWSA-N
• SMILES： OCC1(/C=C/CCC)CC1(C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol

Chemical Profile of 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol (CAS No. 2229680-71-9)

2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol, identified by its CAS number 2229680-71-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, characterized by its cyclopropyl and pentenyl substituents, presents a unique structural framework that has implications for its potential biological activity and synthetic utility. The presence of both rigid and flexible moieties in its structure makes it an intriguing candidate for further investigation, particularly in the context of drug discovery and molecular design.

The structural motif of 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol includes a cyclopropyl ring substituted with two methyl groups at the 2-position and a pentenyl group at the 1-position. This configuration introduces both steric hindrance and electronic effects that can modulate the compound's reactivity and interactions with biological targets. The cyclopropyl ring is known for its inherent strain, which can influence the molecule's conformational preferences and electronic properties. In contrast, the pentenyl group introduces a degree of flexibility due to the presence of a double bond, allowing for conformational diversity that may be exploited in drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of the properties of complex molecules like 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol. Molecular modeling studies have suggested that this compound may exhibit interesting pharmacokinetic profiles, including potential oral bioavailability and metabolic stability. The cyclopropyl ring is often found in bioactive molecules due to its ability to mimic certain biological functionalities while maintaining a compact structure. Additionally, the pentenyl group can serve as a scaffold for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties.

In the realm of drug discovery, 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. The cyclopropyl moiety is particularly valuable in medicinal chemistry due to its ability to interact with biological targets in unique ways. For instance, it has been shown to mimic certain amino acid residues in protein binding pockets, potentially leading to novel therapeutic agents. The pentenyl group further enhances the molecule's synthetic versatility, providing a site for functionalization that can be tailored to specific biological needs.

One area where 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol shows promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of molecular targets, many of which involve lipids and cyclic structures. The structural features of this compound make it a candidate for modulating inflammatory pathways by interacting with enzymes or receptors involved in inflammation. Preclinical studies have begun to explore its potential as a lead compound for further optimization into a therapeutic agent capable of reducing inflammation without significant side effects.

The synthesis of 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling due to its strain, which can lead to rearrangements or unexpected side reactions if not managed properly. However, modern synthetic techniques have made it possible to construct such rings with high precision and yield. The pentenyl group adds another layer of complexity but also opens up possibilities for diverse functionalization strategies. Advances in catalytic methods have enabled more efficient routes to this compound, reducing the number of steps required and improving overall yields.

Recent research has also highlighted the importance of stereochemistry in the activity of molecules like 2,2-dimethyl-1-(pent-1-en-1-yl)cyclopropylmethanol. The presence of stereocenters in the cyclopropyl ring and the double bond in the pentenyl group can significantly influence how the molecule interacts with biological targets. Chiral resolution techniques have been employed to isolate enantiomers or diastereomers with enhanced potency or selectivity. These studies underscore the need for careful consideration of stereochemistry throughout drug development pipelines.

The industrial relevance of CAS No. 2229680-71-9 extends beyond academic research into practical applications. Pharmaceutical companies are increasingly interested in developing novel scaffolds like this one due to their potential therapeutic value and commercial viability. The ability to synthesize 2,2-dimethyl-1-(pent-1-en-1-y)cyclopropylethanol efficiently and on scale is crucial for moving from bench research to clinical trials. Collaborative efforts between academic institutions and industry partners are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion,CAS No 2229680 -71 -9 represents an exciting opportunity for innovation in pharmaceutical chemistry.Several recent studies highlight how structural features such as cyclopentane rings alongside flexible alkenes contribute towards developing novel bioactive molecules.Promising preliminary results indicate potential applications ranging from anti-inflammatory treatments towards other therapeutic areas where precise molecular interactions are key.Polishing synthetic methodologies along with exploring stereochemical influences will be pivotal next steps toward realizing full clinical utility.